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Compound of Interest

Compound Name: 3-Ethylbenzonitrile

Cat. No.: B1329685 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of 3-Ethylbenzonitrile, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental compliance.

Immediate Safety and Hazard Identification
Before handling 3-Ethylbenzonitrile for disposal, it is crucial to be aware of its properties and

associated hazards. This information is summarized from Safety Data Sheets (SDS) for closely

related nitrile compounds and general chemical safety guidelines.

Key Hazards:

Toxicity: Harmful if swallowed, inhaled, or in contact with skin.[1]

Environmental Hazard: Toxic to aquatic life.

Reactivity: Incompatible with strong oxidizing agents and acids. Mixing nitriles with mineral or

organic acids can generate heat and toxic, flammable gases.[2][3]

Combustibility: It is a combustible liquid.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 3-
Ethylbenzonitrile waste:
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Eye/Face Protection: Chemical safety goggles or glasses as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene) and protective clothing to

prevent skin exposure.[2]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood, to avoid inhalation of vapors.

Quantitative Data Summary
This table summarizes key quantitative data for 3-Ethylbenzonitrile and its waste

compatibility.

Property Value Source

Physical Properties

Molecular Formula C₉H₉N [2]

Molecular Weight 131.18 g/mol [2]

Appearance Colorless Liquid [2]

Boiling Point 116 - 118 °C (240.8 - 244.4 °F) [2]

Flash Point 97 °C (206.6 °F) [2]

Specific Gravity 0.956 g/cm³ [2]

Waste Compatibility

Mineral Acids
Incompatible (Potential for

Heat, Toxic Gas)
[3]

Organic Acids
Incompatible (Potential for

Heat)
[3]

Strong Oxidizing Agents Incompatible [2]

Alcohols and Glycols Compatible [3]

Amines Compatible [3]
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Operational Plan: Step-by-Step Disposal Procedure
This section provides a detailed, procedural methodology for the safe collection, storage, and

disposal of 3-Ethylbenzonitrile waste.

Step 1: Waste Characterization and Segregation
Identify as Hazardous Waste: Due to its toxicity and combustibility, 3-Ethylbenzonitrile must

be managed as hazardous waste.[4] It should never be disposed of down the drain or in

regular trash.[4][5]

Segregate Waste Streams:

Collect 3-Ethylbenzonitrile waste in a dedicated container.

Do not mix with incompatible chemicals, especially acids or strong oxidizing agents.[3][5]

Keep halogenated and non-halogenated solvent wastes separate if required by your

institution's waste management program.[6][7] 3-Ethylbenzonitrile is a non-halogenated

organic waste.

Step 2: Container Selection and Labeling
Choose a Compatible Container: Use a sturdy, leak-proof container that is chemically

resistant to nitriles. The original product container is often a suitable choice.[5] Ensure the

container has a secure, screw-on cap.[6]

Properly Label the Container:

Clearly label the container with the words "Hazardous Waste".[4]

Identify the full chemical name: "3-Ethylbenzonitrile".

List all constituents and their approximate concentrations if it is a mixed waste.

Indicate the associated hazards (e.g., "Toxic," "Combustible").

Attach a fully completed hazardous waste tag as required by your institution's

Environmental Health and Safety (EHS) department.[6]
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Step 3: Accumulation and Storage
Keep Containers Closed: Waste containers must be kept tightly sealed except when adding

waste.[5][6][8]

Use Secondary Containment: Store liquid waste containers in a secondary containment bin

or tray to contain any potential leaks or spills.[5]

Store in a Designated Area: Accumulate waste at or near the point of generation in a

designated, well-ventilated area, such as a satellite accumulation area or within a fume

hood.[6][8] The storage location should be away from heat and sources of ignition.

Monitor Fill Level: Do not overfill containers; a safe maximum is typically 90% of the

container's capacity.[8]

Step 4: Arranging for Final Disposal
Contact EHS: Once the waste container is full or ready for disposal, contact your institution's

EHS department or equivalent safety office to request a waste pickup.[5]

Professional Disposal: The waste will be collected by trained personnel and transported to a

licensed hazardous waste disposal facility.[9] Common disposal methods for this type of

chemical waste include incineration at a permitted facility.[10] Do not attempt to treat or

dispose of the chemical yourself.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
Ethylbenzonitrile.
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Caption: Workflow for the safe disposal of 3-Ethylbenzonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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